(5-Bromofuran-2-yl)(3-(pyridin-4-yloxy)pyrrolidin-1-yl)methanone

• IUPAC Name: (5-bromofuran-2-yl)-(3-pyridin-4-yloxypyrrolidin-1-yl)methanone
• InChI: InChI=1S/C14H13BrN2O3/c15-13-2-1-12(20-13)14(18)17-8-5-11(9-17)19-10-3-6-16-7-4-10/h1-4,6-7,11H,5,8-9H2
• InChI Key: CFGMEVTZGGOACJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1OC2=CC=NC=C2)C(=O)C3=CC=C(O3)Br
• Molecular Formula: C14H13BrN2O3
• Molecular Weight: 337.17 g/mol

Description

The compound “(5-Bromofuran-2-yl)(3-(pyridin-4-yloxy)pyrrolidin-1-yl)methanone” is a complex organic molecule that contains several functional groups, including a bromofuran, a pyridine, and a pyrrolidine ring. These functional groups are common in many biologically active compounds and pharmaceuticals.

Molecular Structure Analysis

The molecule contains a bromofuran ring, a pyridine ring, and a pyrrolidine ring. These rings are likely to contribute to the overall shape and properties of the molecule.

Scientific Research Applications

Synthesis and Structural Characterization

• Synthetic Methodologies : Research on similar compounds often involves the development of novel synthetic routes or the improvement of existing ones. For example, the synthesis of 5H-benzo[a]phenoxazin-5-one derivatives from substituted 2-aminophenols shows how complex heterocycles can be constructed from simpler precursors, a common theme in research involving intricate organic molecules like the one (Ueno et al., 1982).

• Crystal Structure Analysis : Investigations into the crystal structures of related compounds, such as boric acid ester intermediates with benzene rings, provide insights into the molecular conformation, packing, and potential intermolecular interactions, which are critical for understanding the chemical behavior and potential applications of these molecules (Huang et al., 2021).

Potential Applications and Properties

• Pharmacological Interests : While explicitly avoiding drug use and dosage details, it's notable that compounds with similar structures are often explored for their biological or pharmacological properties. For instance, the synthesis and in vitro cytotoxicity testing of 2-aroylbenzofuran-3-ols against various cancer cell lines suggest a potential interest in developing new therapeutic agents (Nguyễn et al., 2020).

• Material Science and Catalysis : The structural analysis and reactivity studies of related compounds extend to applications in material science and catalysis. For instance, the methanol addition to dihapto-coordinated rhenium complexes of furan demonstrates the versatility of these compounds in facilitating or understanding catalytic processes (Friedman & Harman, 2001).

Future Directions

Given the presence of several functional groups that are common in biologically active compounds, this molecule could be of interest in the development of new pharmaceuticals or materials. Further studies would be needed to explore its potential uses.